![molecular formula C12H21FN2O B1476449 (3-(Fluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone CAS No. 2097950-42-8](/img/structure/B1476449.png)
(3-(Fluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone
Overview
Description
The compound (3-(Fluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone
is a chemical compound with the molecular formula C12H21FN2O
and a molecular weight of 228.31 g/mol
. It is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .
Scientific Research Applications
Antiviral Agents
Piperidine derivatives have been studied for their potential as antiviral agents, particularly against SARS-CoV-2 proteases and HIV reverse transcriptase inhibitors .
Cytotoxic Agents
The presence of certain groups on the piperidine ring has been shown to increase cytotoxicity, suggesting potential applications in cancer research .
Muscarinic Receptor Antagonists
Piperidine derivatives have been used as reactants for synthesizing muscarinic receptor antagonists, which can have therapeutic applications .
Serotonin Receptor Antagonists
They have also been used to create selective serotonin receptor antagonists, which could have implications in treating various psychiatric disorders .
Platinum Complexes
Piperidine compounds have been involved in the synthesis of ternary platinum (II) complexes, which could have applications in materials science or chemotherapy .
Kinase Inhibitors
A series of piperidine derivatives were designed as dual inhibitors for clinically resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1), indicating potential use in targeted cancer therapies .
Future Directions
Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, such as (3-(Fluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone
, is an important task of modern organic chemistry .
Mechanism of Action
Target of Action
Piperidine derivatives are known to interact with a variety of targets in the body. For instance, some piperidine derivatives have been found to inhibit anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
Mode of Action
The exact mode of action can vary depending on the specific piperidine derivative and its target. In general, these compounds can bind to their targets and modulate their activity, leading to changes in cellular function .
Biochemical Pathways
Piperidine derivatives can affect various biochemical pathways depending on their specific targets. For example, inhibition of kinases like ALK and ROS1 can impact signal transduction pathways involved in cell growth and survival .
Result of Action
The cellular effects of piperidine derivatives can include changes in cell growth, survival, and function, depending on the specific targets and pathways affected .
properties
IUPAC Name |
[3-(fluoromethyl)piperidin-1-yl]-piperidin-2-ylmethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21FN2O/c13-8-10-4-3-7-15(9-10)12(16)11-5-1-2-6-14-11/h10-11,14H,1-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQSFQXQQHDGOCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C(=O)N2CCCC(C2)CF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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